Cas no 159180-53-7 (2-(2,6-dimethylmorpholine-4-carbonyl)aniline)

• Product Name: 2-(2,6-dimethylmorpholine-4-carbonyl)aniline
• CAS No: 159180-53-7
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD08444653
• CID: 3109499
• PubChem ID: 10823601
• Update Time: 2025-05-22

2-(2,6-dimethylmorpholine-4-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-dimethylmorpholin-4-yl)carbonyl]aniline
• 2-(2,6-dimethylmorpholine-4-carbonyl)aniline
• EN300-29563
• JGA18053
• Z56040663
• CS-0244852
• 159180-53-7
• (2-aminophenyl)-(2,6-dimethylmorpholin-4-yl)methanone
• (2-aminophenyl)(2,6-dimethylmorpholino)methanone
• AKOS000134449
• AKOS016874401

• MDL： MFCD08444653
• Inchi： 1S/C13H18N2O2/c1-9-7-15(8-10(2)17-9)13(16)11-5-3-4-6-12(11)14/h3-6,9-10H,7-8,14H2,1-2H3
• InChI Key： JVWLOBQTINYITA-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C(C2C=CC=CC=2N)=O)CC1C

Computed Properties

• Exact Mass: 234.136827821Da
• Monoisotopic Mass: 234.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(2,6-dimethylmorpholine-4-carbonyl)aniline

Comprehensive Overview of 2-(2,6-Dimethylmorpholine-4-carbonyl)aniline (CAS No. 159180-53-7): Properties, Applications, and Innovations

The compound 2-(2,6-dimethylmorpholine-4-carbonyl)aniline (CAS No. 159180-53-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the morpholine ring and aniline moiety, make it a versatile intermediate for synthesizing bioactive compounds. This article delves into its chemical properties, synthetic pathways, and emerging applications, while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, 2-(2,6-dimethylmorpholine-4-carbonyl)aniline belongs to the class of N-acylated aniline derivatives, characterized by a 2,6-dimethylmorpholine group attached to a benzamide scaffold. The presence of both hydrogen bond acceptors (carbonyl and morpholine oxygen) and lipophilic domains (aromatic ring and methyl groups) enhances its potential as a pharmacophore. Researchers have explored its role in modulating enzyme inhibition, particularly in targeting kinases and G-protein-coupled receptors (GPCRs), which are hot topics in precision medicine.

In the context of sustainable synthesis, recent advancements highlight the use of catalytic methods to produce 159180-53-7 with minimal waste. For instance, flow chemistry techniques and biocatalysts are being tested to improve yield and reduce energy consumption—a response to the growing demand for eco-friendly manufacturing. These innovations align with the UN Sustainable Development Goals (SDGs), a frequently searched term in scientific and industrial circles.

The compound’s applications extend to crop protection, where its derivatives act as pesticide synergists. With global interest in food security and reduced pesticide residues, 2-(2,6-dimethylmorpholine-4-carbonyl)aniline-based formulations are being optimized for lower environmental impact. Patent analyses reveal its incorporation into next-generation agrochemicals, a trending niche in patent analytics databases.

From a computational chemistry perspective, molecular docking studies of CAS 159180-53-7 have been conducted to predict its binding affinity with therapeutic targets. This aligns with the surge in AI-aided drug design queries on platforms like Google Scholar. Notably, its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profile is under scrutiny to meet FDA compliance standards—a recurring concern in pharma forums.

Quality control of 2-(2,6-dimethylmorpholine-4-carbonyl)aniline relies on advanced analytical techniques such as HPLC-MS and NMR spectroscopy. These methods ensure purity, a critical factor given the compound’s use in high-value APIs (Active Pharmaceutical Ingredients). Discussions on QC/QA protocols for such intermediates frequently appear in GMP guidelines-related searches.

In summary, 159180-53-7 exemplifies the intersection of traditional organic synthesis and modern technological trends. Its relevance in drug development, agrochemical innovation, and green chemistry positions it as a compound of enduring scientific and commercial interest. Future research may focus on its structure-activity relationships (SAR) and scalability—key themes in industrial chemistry today.